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Abstract
This document provides detailed application notes and protocols for the preparation of K-604
dihydrochloride stock solutions for use in various research applications. K-604
dihydrochloride is a potent and highly selective inhibitor of Acyl-CoA:cholesterol

acyltransferase 1 (ACAT-1), a key enzyme in cellular cholesterol metabolism.[1][2][3][4][5][6]

Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. This guide covers essential information on the chemical properties, solubility, stability,

and safe handling of K-604 dihydrochloride, along with step-by-step protocols for preparing

solutions for both in vitro and in vivo studies.

Introduction to K-604 Dihydrochloride
K-604 dihydrochloride is a small molecule inhibitor that selectively targets ACAT-1 over

ACAT-2, with a reported 229-fold greater selectivity for ACAT-1.[1][3][7] ACAT-1 is responsible

for the esterification of intracellular cholesterol, a process implicated in the formation of foam

cells in atherosclerotic plaques and in the regulation of cellular cholesterol homeostasis. By

inhibiting ACAT-1, K-604 has been shown to suppress fatty streak lesions in animal models of

atherosclerosis, making it a valuable tool for research in cardiovascular diseases.[7]

Furthermore, recent studies have highlighted the role of ACAT-1 inhibition in modulating

autophagy, suggesting potential applications in neurodegenerative disease research.[4]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of K-604 dihydrochloride is presented

in the table below.

Property Value Reference

Molecular Formula C23H32Cl2N6OS3 [1][6]

Molecular Weight 575.64 g/mol [1][8]

CAS Number 217094-32-1 [1][6][8]

Appearance Solid powder [6]

Purity >98% (by HPLC) [8]

Solubility and Stability
The solubility of K-604 dihydrochloride is a critical factor in the preparation of stock solutions.

The compound exhibits good solubility in aqueous solutions and organic solvents commonly

used in biological research. Stability data indicates that properly stored stock solutions are

viable for extended periods.
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Solvent Solubility Special Conditions Reference

Water (H2O)
100 mg/mL (173.72

mM)
Requires sonication. [1][3]

DMSO
58.33 mg/mL (101.33

mM)

Requires sonication

and warming to 60°C.
[1][3]

DMSO
100 mg/mL (185.46

mM)

Use fresh, moisture-

free DMSO.
[2]

In Vivo Formulation 1
≥ 2.25 mg/mL (3.91

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

[1]

In Vivo Formulation 2
≥ 2.25 mg/mL (3.91

mM)

10% DMSO, 90%

(20% SBE-β-CD in

saline)

[1]

In Vivo Formulation 3
≥ 2.25 mg/mL (3.91

mM)

10% DMSO, 90%

corn oil
[1]

Stability of Stock Solutions:

In solvent at -80°C: Stable for up to 2 years.[1]

In solvent at -20°C: Stable for up to 1 year.[1]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller

volumes.

Experimental Protocols
Safety Precautions
Before handling K-604 dihydrochloride, it is essential to review the Safety Data Sheet (SDS).

[9][10][11][12] Standard laboratory safety practices should be followed, including the use of

personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Work in a

well-ventilated area, preferably a chemical fume hood. In case of contact with skin or eyes,
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rinse immediately with plenty of water.[9] If swallowed, rinse the mouth with water and seek

medical advice.[10]

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of K-604 dihydrochloride in

DMSO.

Materials:

K-604 dihydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block set to 60°C

Sonicator

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of K-604 dihydrochloride needed using its molecular weight (575.64 g/mol ).

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 575.64 g/mol * (1000 mg / 1 g) = 5.7564

mg

Weigh the compound: Carefully weigh out approximately 5.76 mg of K-604 dihydrochloride
powder and place it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of sterile DMSO to the tube.

Dissolve the compound:
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Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a 60°C water bath or heat block for

5-10 minutes.[1][3]

Sonicate the solution for 10-15 minutes to ensure complete dissolution.[1][3]

Aliquot and store: Once the solution is clear, aliquot it into smaller, single-use volumes in

sterile tubes. Store the aliquots at -20°C or -80°C.[1]

Protocol for Preparing an Aqueous Stock Solution
This protocol is for preparing an aqueous stock solution, which can be useful for certain cell

culture applications.

Materials:

K-604 dihydrochloride powder

Sterile, deionized or distilled water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator

Procedure:

Weigh the compound: Weigh the desired amount of K-604 dihydrochloride powder.

Add water: Add the appropriate volume of sterile water to achieve the desired concentration

(e.g., for a 100 mg/mL solution, add 1 mL of water to 100 mg of the compound).

Dissolve the compound:

Vortex the solution vigorously.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-100400A/K-604-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/k-604-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-100400A/K-604-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/k-604-dihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-100400A/K-604-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1663814?utm_src=pdf-body
https://www.benchchem.com/product/b1663814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sonicate the solution until the compound is completely dissolved, which may take some

time.[1][3]

Sterile filter (optional but recommended): For cell culture applications, filter the solution

through a 0.22 µm sterile syringe filter into a sterile tube.

Aliquot and store: Aliquot the stock solution and store at -20°C or -80°C.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Preparation

Dissolution

Final Steps

Weigh K-604 Dihydrochloride

Add Solvent (e.g., DMSO)

Vortex Vigorously

Warm to 60°C (if needed)

Sonicate

Aliquot into smaller volumes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing K-604 Dihydrochloride Stock Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663814#preparing-k-604-dihydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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